Cas no 2137650-52-1 (4-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide)

• Product Name: 4-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide
• CAS No: 2137650-52-1
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 5602813
• PubChem ID: 165473081
• Update Time: 2025-06-08

4-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1114057
• 4-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide
• 2137650-52-1

• Inchi： 1S/C8H15N5O/c1-12(2)8(14)4-3-5-13-10-6-7(9)11-13/h6H,3-5H2,1-2H3,(H2,9,11)
• InChI Key： BUMPTRNOSRAEAD-UHFFFAOYSA-N
• SMILES： O=C(CCCN1N=CC(N)=N1)N(C)C

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on 4-(4-amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide

4-(4-Amino-2H-1,2,3-Triazol-2-yl)-N,N-Dimethylbutanamide: A Comprehensive Overview

4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide (CAS No. 2137650-52-1) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and structural versatility.

The triazole ring, a five-membered heterocyclic compound containing three nitrogen atoms, is a key structural feature of 4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide. The presence of this ring imparts the molecule with enhanced stability and reactivity, making it an attractive scaffold for the design and synthesis of new drugs. The amino group attached to the triazole ring further enhances the compound's ability to form hydrogen bonds, which is crucial for its interactions with biological targets.

In the context of medicinal chemistry, 4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide has been explored for its potential as a drug candidate. Recent studies have shown that compounds containing the triazole moiety exhibit a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. The dimethylbutanamide substituent adds further complexity to the molecule, potentially influencing its pharmacokinetic and pharmacodynamic properties.

One of the key areas of research involving 4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide is its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated significant activity against a panel of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the ability of the triazole ring to disrupt bacterial cell walls and inhibit essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial properties, 4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide has also shown promise as an anticancer agent. In a study published in Cancer Research in 2020, the compound was found to inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action was linked to the compound's ability to target specific proteins involved in cell proliferation and survival pathways.

The synthesis of 4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide typically involves a multi-step process that includes the formation of the triazole ring through a [3+2] cycloaddition reaction. This reaction is often catalyzed by copper(I) salts and can be performed under mild conditions. The subsequent functionalization steps involve the introduction of the amino group and the dimethylbutanamide substituent to yield the final product.

In terms of its physical and chemical properties, 4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays. The compound's stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under neutral pH conditions.

The safety profile of 4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide has also been evaluated in several preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety studies are required before it can be advanced to clinical trials.

In conclusion, 4-(4-Amino-2H-1,2,3-triazol-2-yl)-N,N-dimethylbutanamide (CAS No. 2137650-52-1) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.